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Compound of Interest

Compound Name: Di-tert-butyl oxalate

Cat. No.: B1345461

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of di-tert-butyl
oxalate, a versatile organic compound. The information is curated for researchers, scientists,
and professionals in drug development who utilize this reagent in their work. This document
summarizes key quantitative data, outlines detailed experimental protocols for property
determination, and visualizes relevant chemical processes.

Core Physical and Chemical Properties

Di-tert-butyl oxalate is the diester of oxalic acid and tert-butanol. Its structural characteristics,

particularly the bulky tert-butyl groups, significantly influence its physical properties and
reactivity.

Quantitative Data Summary

The following tables provide a consolidated summary of the key physical properties of di-tert-
butyl oxalate.
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Property Value Notes

Molecular Formula C10H1804

Molecular Weight 202.25 g/mol

Appearance Colorless liquid or solid Melts near room temperature

Melting Point 69-72 °C [H][2] Sharp range for pure
samples

Boiling Point 229.3°C At 760 mmHg

Density 1.007 g/cm3

Solubility in Water Almost insoluble

Solubility in Organic Solvents Soluble e:g., ethanol, _
dimethylformamide

Flash Point 90 °C

Vapor Pressure 0.07 mmHg At 25 °C

Refractive Index 1.43

Chemical Identifiers Value

CAS Number 691-64-5

nchi 1S/C10H1804/c1-9(2,3)13-7(11)8(12)14-
10(4,5)6/h1-6H3

SMILES CC(C)(C)OC(=0)C(=0)OC(C)(C)C

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of the

key physical properties of di-tert-butyl oxalate.

Melting Point Determination (Capillary Method)
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The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)
Capillary tubes (sealed at one end)
Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of di-tert-butyl oxalate is finely ground using a mortar
and pestle. The open end of a capillary tube is pressed into the powder. The tube is then
inverted and tapped gently to pack the solid into the sealed end, aiming for a sample height
of 2-3 mm.[3][4]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer bulb.

Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the
expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for
thermal equilibrium.[1]

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transitioned to
a clear liquid is recorded as the end of the melting range.[3][4] A narrow melting range (e.qg.,
0.5-2 °C) is indicative of a pure compound.[1][5]

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

Apparatus:
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e Thiele tube

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)
e Thermometer

e Heating oil (e.g., mineral oil)

e Bunsen burner or heating mantle
Procedure:

o Sample Preparation: A few milliliters of di-tert-butyl oxalate are placed into the fusion tube.
A capillary tube, with its sealed end up, is then placed into the fusion tube containing the
liquid.[6]

o Apparatus Setup: The fusion tube is attached to a thermometer. The assembly is then placed
in a Thiele tube containing heating oil, ensuring the sample is below the oil level.

o Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample evenly.[7]

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the inverted capillary tube. The heating is then discontinued.[6][7] The
temperature at which the bubbling stops and the liquid just begins to enter the capillary tube
is recorded as the boiling point.[7]

Density Determination

Density is the mass of a substance per unit volume.
Apparatus:
e Pycnometer (specific gravity bottle) or a volumetric flask

e Analytical balance
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Procedure:

e Mass of Empty Container: The mass of a clean, dry pycnometer or volumetric flask is
accurately determined using an analytical balance.

e Mass of Container with Sample: The container is filled with di-tert-butyl oxalate to the
calibration mark, and its mass is measured.

o Mass of Container with Water: The container is emptied, cleaned, dried, and then filled to the
mark with distilled water. Its mass is measured again.

o Calculation: The density is calculated using the following formula: Density of sample =
[(Mass of container with sample) - (Mass of empty container)] / [(Mass of container with
water) - (Mass of empty container)] * Density of water at the experimental temperature

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Procedure:

e Qualitative Assessment: To a small test tube, add approximately 0.1 g of di-tert-butyl
oxalate.[8]

e Add 3 mL of the solvent (e.g., water, ethanol, dimethylformamide) in portions, shaking the
test tube after each addition.[8]

o Observe whether the solid dissolves completely. The compound is considered soluble if a
homogeneous solution is formed.

e Quantitative Assessment (Shake-Flask Method): An excess amount of di-tert-butyl oxalate
is added to a known volume of the solvent in a sealed flask. The mixture is agitated at a
constant temperature until equilibrium is reached. The concentration of the dissolved solute
in the saturated solution is then determined analytically (e.g., by chromatography), which
gives the quantitative solubility.
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Chemical Synthesis and Reactivity

Di-tert-butyl oxalate is commonly synthesized and used in various organic reactions.

Synthesis of Di-tert-butyl Oxalate

A common method for the synthesis of di-tert-butyl oxalate is through the reaction of an
oxalate precursor with tert-butanol.[9] One documented industrial process involves the reaction
of carbon monoxide with t-butyl alcohol in the presence of a palladium catalyst.[10]
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Caption: Workflow for the catalytic synthesis of di-tert-butyl oxalate.

General Reactivity

Di-tert-butyl oxalate serves as a precursor for various chemical transformations. For instance,
it can be used in reactions to form other oxalate complexes.
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Caption: Reaction of di-tert-butyl oxalate with a titanium(lll) complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Di-tert-butyl Oxalate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345461#physical-properties-of-di-tert-butyl-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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